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Compound of Interest

Compound Name: Isophorone diisocyanate

Cat. No.: B1198615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Isophorone Diisocyanate (IPDI), a key

aliphatic diisocyanate used in the synthesis of light-stable and weather-resistant polyurethanes.

This document details its chemical and physical properties, provides comprehensive

experimental protocols for its synthesis and subsequent use in polyurethane formation, and

discusses its toxicological profile and associated signaling pathways.

Core Properties of Isophorone Diisocyanate
Isophorone diisocyanate is a cycloaliphatic diisocyanate recognized for its two isocyanate

groups with differing reactivity, which allows for selective and controlled reactions.[1] This

unique characteristic is advantageous in producing prepolymers with low viscosity and minimal

residual monomer content.[1]
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Property Value Reference

CAS Number 4098-71-9 [1]

Molecular Formula C₁₂H₁₈N₂O₂ [1]

Molecular Weight 222.28 g/mol

Appearance Clear to light-yellow liquid [2]

Odor Pungent [2][3]

Density 1.058 g/cm³ at 20°C [2]

Melting Point -60 °C [1]

Boiling Point 158 °C at 1.33 kPa [1]

Flash Point 155 °C (closed cup) [2]

Vapor Pressure 0.04 Pa at 20°C [2]

Synthesis of Isophorone Diisocyanate
The industrial synthesis of IPDI is a multi-step process that begins with the formation of

isophorone from acetone. The isophorone is then converted to isophorone diamine (IPDA),

which subsequently undergoes phosgenation to yield IPDI.[1][4]

Experimental Protocol: Phosgenation of Isophorone
Diamine
This protocol outlines the laboratory-scale synthesis of IPDI from isophorone diamine (IPDA)

using triphosgene as a safer alternative to phosgene gas.

Materials:

Isophorone diamine (IPDA)

Triphosgene (solid phosgene)

Dichloromethane (or other suitable organic solvent)
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Urotropine or Paraformaldehyde (as HCl scavenger)

Nitrogen gas

Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and

condenser

Heating mantle

Apparatus for suction filtration

Rotary evaporator for distillation under reduced pressure

Procedure:

Dissolve Isophorone diamine and the chosen HCl scavenger (e.g., 25.5g IPDA and 1.50g

urotropine) in an organic solvent like ethylene dichloride (204.8g).[5]

In a separate flask, dissolve triphosgene (e.g., 29.7g) in the same solvent (300g).[5]

Cool the triphosgene solution to between -20°C and 5°C.[5]

Slowly add the isophorone diamine solution dropwise to the triphosgene solution over a

period of 2-7 hours while stirring continuously under a nitrogen atmosphere.[5]

After the addition is complete, gradually warm the reaction mixture to reflux temperature and

maintain for 2-8 hours until the reaction is complete.[5]

Cool the reaction mixture and remove the precipitated solids by suction filtration.[5]

The final product, isophorone diisocyanate, is purified from the filtrate by distillation under

reduced pressure.[5]

Acetone Isophorone
Catalyst

Isophorone Nitrile
+ HCN

Isophorone Diamine
+ NH3, H2, Catalyst

Isophorone Diisocyanate
+ Phosgene
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Figure 1: Simplified workflow for the industrial synthesis of Isophorone Diisocyanate.

Application in Polyurethane Synthesis
IPDI is a crucial monomer in the production of polyurethanes, particularly for applications

requiring high stability against UV light and weathering, such as coatings and elastomers.[6]

Experimental Protocol: Synthesis of an IPDI-based
Polyurethane
This protocol describes a two-step prepolymer method for synthesizing a polyurethane

elastomer.

Materials:

Isophorone diisocyanate (IPDI)

A long-chain diol (e.g., polytetramethylene ether glycol - PTMG)

A chain extender (e.g., 1,4-butanediol - BDO)

A catalyst (e.g., dibutyltin dilaurate - DBTDL)

Anhydrous solvent (e.g., N,N-dimethylformamide - DMF)

Equipment:

Four-necked round-bottom flask with a mechanical stirrer, reflux condenser, dropping funnel,

and nitrogen inlet/outlet

Heating mantle with a temperature controller

Vacuum oven

Procedure:

Prepolymer Synthesis:
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In the reaction flask, dissolve the long-chain diol in the anhydrous solvent under a nitrogen

atmosphere.

Add an excess of IPDI to the flask. The molar ratio of NCO to OH groups should be

approximately 2:1.

Add a catalytic amount of DBTDL (around 0.1 wt% of the total reactants).

Heat the mixture to about 70-80°C and stir for 2-3 hours to form the isocyanate-terminated

prepolymer.[7] The reaction progress can be monitored by titrating the NCO content.

Chain Extension:

Cool the prepolymer solution to 40-50°C.

Add the chain extender (BDO), dissolved in the solvent, dropwise to the prepolymer

solution with vigorous stirring.

After the addition is complete, continue the reaction for another 2-3 hours at 60°C to build

up the final high molecular weight polymer.[7]

Purification:

Precipitate the synthesized polyurethane by pouring the reaction mixture into a non-

solvent like methanol.

Wash the precipitate multiple times with the non-solvent to remove unreacted monomers

and the catalyst.

Dry the purified polymer in a vacuum oven at 60°C until a constant weight is achieved.[7]
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Figure 2: Workflow for the two-step synthesis of an IPDI-based polyurethane.

Toxicological Profile and Signaling Pathways
Isophorone diisocyanate is a toxic substance, particularly through inhalation, and is a known

respiratory and skin sensitizer.[8][9][10] Exposure can lead to irritation of the eyes, skin, and

respiratory tract, and may cause allergic reactions, including occupational asthma.[8][10]

IPDI-Induced Asthma Signaling Pathway
Research has indicated that IPDI can induce asthma through a specific molecular mechanism.

IPDI exposure causes bronchial epithelial cells to produce interleukin-8 (IL-8). This increase in

IL-8 leads to the proliferation and migration of bronchial smooth muscle cells (BSMCs).[11] The

migration of BSMCs is further mediated by the activation of focal adhesion kinase (FAK) and

extracellular signal-regulated kinase (ERK).[11]
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Figure 3: Signaling pathway of IPDI-induced asthma.

Safety and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling

isophorone diisocyanate.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[8]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.
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Eye Protection: Safety glasses or chemical splash goggles are required.[8]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential to

prevent skin contact.[8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, acids, alcohols, and bases.[8] Containers should be kept tightly sealed.

Spill and Disposal: In case of a spill, evacuate the area and use absorbent materials for

cleanup.[12] Dispose of as hazardous waste in accordance with local regulations.[12]

This guide provides a foundational understanding of isophorone diisocyanate for research

and development purposes. For more detailed information, consulting the referenced safety

data sheets and research articles is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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